Cas no 2137808-12-7 (Tert-butyl 3-(5-ethylpyrrolidin-2-yl)prop-2-ynoate)

• Product Name: Tert-butyl 3-(5-ethylpyrrolidin-2-yl)prop-2-ynoate
• CAS No: 2137808-12-7
• MF: C₁₃H₂₁NO₂
• MW: 223.31134390831
• CID: 6212173
• PubChem ID: 165466556
• Update Time: 2025-06-11

Tert-butyl 3-(5-ethylpyrrolidin-2-yl)prop-2-ynoate Chemical and Physical Properties

Names and Identifiers

• EN300-786960
• 2137808-12-7
• tert-butyl 3-(5-ethylpyrrolidin-2-yl)prop-2-ynoate
• Tert-butyl 3-(5-ethylpyrrolidin-2-yl)prop-2-ynoate

• Inchi： 1S/C13H21NO2/c1-5-10-6-7-11(14-10)8-9-12(15)16-13(2,3)4/h10-11,14H,5-7H2,1-4H3
• InChI Key： DCITZMFTIGPWQH-UHFFFAOYSA-N
• SMILES： O(C(C#CC1CCC(CC)N1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 223.157228913g/mol
• Monoisotopic Mass: 223.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on Tert-butyl 3-(5-ethylpyrrolidin-2-yl)prop-2-ynoate

Introduction to Tert-butyl 3-(5-ethylpyrrolidin-2-yl)prop-2-ynoate (CAS No. 2137808-12-7)

Tert-butyl 3-(5-ethylpyrrolidin-2-yl)prop-2-ynoate, a compound with the CAS number 2137808-12-7, is a synthetic organic molecule that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound is characterized by its unique structural features, including a tert-butyl group, an ethyl-substituted pyrrolidine ring, and a propargyl ester moiety. These structural elements contribute to its chemical stability and reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The chemical structure of Tert-butyl 3-(5-ethylpyrrolidin-2-yl)prop-2-ynoate can be represented as follows: the tert-butyl group provides steric protection, while the pyrrolidine ring imparts flexibility and potential for hydrogen bonding. The propargyl ester moiety, with its triple bond, offers a versatile site for further chemical modifications. This combination of functional groups makes the compound an attractive candidate for various synthetic transformations and derivatizations.

In the context of pharmaceutical research, Tert-butyl 3-(5-ethylpyrrolidin-2-yl)prop-2-ynoate has been explored for its potential as a building block in the development of novel drugs. Recent studies have focused on its use in the synthesis of bioactive compounds, particularly those with therapeutic applications in neurodegenerative diseases and cancer. For instance, the pyrrolidine ring is known to mimic certain biological structures, which can enhance the binding affinity of drug candidates to their target receptors.

One notable application of Tert-butyl 3-(5-ethylpyrrolidin-2-yl)prop-2-ynoate is in the field of medicinal chemistry, where it serves as a key intermediate in the synthesis of small molecules targeting specific protein-protein interactions (PPIs). PPIs are critical for many cellular processes, and their modulation can lead to therapeutic benefits. The compound's ability to form stable complexes with target proteins makes it a valuable tool in drug discovery and development.

Moreover, the propargyl ester moiety in Tert-butyl 3-(5-ethylpyrrolidin-2-yl)prop-2-ynoate can be readily functionalized through click chemistry reactions, such as the copper(I)-catalyzed azide–alkyne cycloaddition (CuAAC). This reaction is highly efficient and selective, allowing for the rapid synthesis of diverse derivatives with tailored properties. The versatility of this approach has been leveraged in the development of prodrugs and conjugates for targeted drug delivery systems.

In addition to its pharmaceutical applications, Tert-butyl 3-(5-ethylpyrrolidin-2-yl)prop-2-ynoate has also found use in materials science and polymer chemistry. The compound's reactivity and functional group diversity make it suitable for the synthesis of advanced materials with unique properties. For example, it can be incorporated into polymer backbones to create materials with enhanced mechanical strength, thermal stability, and biocompatibility.

The synthesis of Tert-butyl 3-(5-ethylpyrrolidin-2-yl)prop-2-ynoate typically involves several steps, including the formation of the pyrrolidine ring through a ring-closing metathesis (RCM) reaction and subsequent functionalization of the propargyl ester moiety. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, making large-scale production more feasible.

In conclusion, Tert-butyl 3-(5-ethylpyrrolidin-2-yl)prop-2-y noate (CAS No. 2137808 -12 -7) is a versatile compound with significant potential in various fields of research and development. Its unique structural features and reactivity make it an important intermediate in synthetic organic chemistry, medicinal chemistry, and materials science. As ongoing research continues to uncover new applications and optimizations for this compound, it is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.